Pan-RAS-IN-1

• IUPAC Name: 4-amino-N-[3-[5-[[4-[(2,6-dichlorophenyl)methyl]piperazin-1-yl]methyl]-3-[4-(trifluoromethoxy)phenyl]indol-1-yl]propyl]piperidine-4-carboxamide
• InChI: InChI=1S/C36H41Cl2F3N6O2/c37-31-3-1-4-32(38)30(31)23-46-19-17-45(18-20-46)22-25-5-10-33-28(21-25)29(26-6-8-27(9-7-26)49-36(39,40)41)24-47(33)16-2-13-44-34(48)35(42)11-14-43-15-12-35/h1,3-10,21,24,43H,2,11-20,22-23,42H2,(H,44,48)
• InChI Key: GMDFJPPJWWJNKF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C(=O)NCCCN2C=C(C3=C2C=CC(=C3)CN4CCN(CC4)CC5=C(C=CC=C5Cl)Cl)C6=CC=C(C=C6)OC(F)(F)F)N
• Molecular Formula: C36H41Cl2F3N6O2
• Molecular Weight: 717.6 g/mol

Description

Pan-RAS-IN-1 is a chemical compound known for its ability to inhibit the activity of Ras proteins. Ras proteins are small guanine nucleotide-binding proteins that play a crucial role in cell signaling pathways, regulating cell proliferation, growth, and survival. Mutations in Ras proteins are often associated with various types of cancers, making Ras inhibitors like this compound valuable in cancer research and treatment .

Scientific Research Applications

Pan-RAS-IN-1 has a wide range of scientific research applications, including:

Cancer Research: It is used to study the role of Ras proteins in cancer and to develop potential cancer therapies.

Biochemical Studies: The compound is employed in biochemical assays to investigate the interactions between Ras proteins and other cellular components.

Drug Development: This compound serves as a lead compound for the development of new Ras inhibitors with improved efficacy and selectivity.

Mechanism of Action

Pan-RAS-IN-1 disrupts the interaction of Ras proteins and their effectors. It binds to an extended Switch II pocket on HRas and KRas proteins, inducing a conformational change that down-regulates intrinsic and GEF-mediated nucleotide dissociation and exchange and effector binding. This results in the inhibition of the Ras activation cycle, reducing the proliferation of different Ras-driven cancer cells.

Safety and Hazards

Pan-RAS-IN-1 is described as toxic and a moderate to severe irritant to the skin and eyes. It should be handled only by personnel trained and familiar with handling potent active pharmaceutical ingredients. In case of accidental exposure, appropriate first aid measures should be taken.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Pan-RAS-IN-1 involves multiple steps, starting with the preparation of intermediate compounds. The key steps include:

Formation of the Indole Core: The indole core is synthesized through a series of reactions involving the condensation of appropriate starting materials.

Functionalization: The indole core is then functionalized with various substituents to achieve the desired chemical structure.

Final Coupling: The final step involves coupling the functionalized indole core with other chemical groups to form this compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. This involves the use of high-throughput reactors, efficient purification techniques, and stringent quality control measures to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

Pan-RAS-IN-1 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups on the compound.

Substitution: Substitution reactions are used to replace specific atoms or groups within the molecule with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Various nucleophiles and electrophiles are employed under controlled conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds .

Comparison with Similar Compounds

Similar Compounds

ADT-007: Another pan-Ras inhibitor with a unique mechanism of action that selectively inhibits the growth of cancer cells with mutant or activated Ras.

KRAS-G12C Inhibitors: These inhibitors specifically target the G12C mutation in KRas, a common mutation in lung cancer.

Uniqueness of Pan-RAS-IN-1

This compound is unique in its ability to inhibit multiple Ras isoforms (HRas, KRas, and NRas) and its potential to overcome resistance mechanisms associated with other Ras inhibitors. Its broad-spectrum activity makes it a valuable tool in cancer research and drug development .